Cas no 637015-82-8 ([4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile)

• Product Name: [4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile
• CAS No: 637015-82-8
• MF: C₁₁H₇ClN₂S
• MW: 234.704679727554
• CID: 867426
• Update Time: 2023-08-03

[4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• [4-(3-chlorophenyl)-1,3-thiazol-2-yl]acetonitrile
• STL141115
• BBL007245
• BB 0242715
• [4-(3-Chloro-phenyl)-thiazol-2-yl]-acetonitrile
• [4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile

• Inchi： 1S/C11H7ClN2S/c12-9-3-1-2-8(6-9)10-7-15-11(14-10)4-5-13/h1-3,6-7H,4H2
• InChI Key： HNDZLHDBJXLWEL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CSC(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Topological Polar Surface Area: 64.9